N-(2-(2-fluorophenyl)-2-methoxypropyl)-3,5-dimethylisoxazole-4-sulfonamide

• IUPAC Name: N-[2-(2-fluorophenyl)-2-methoxypropyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide
• InChI: InChI=1S/C15H19FN2O4S/c1-10-14(11(2)22-18-10)23(19,20)17-9-15(3,21-4)12-7-5-6-8-13(12)16/h5-8,17H,9H2,1-4H3
• InChI Key: AJUIKDBDNDVUHM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)S(=O)(=O)NCC(C)(C2=CC=CC=C2F)OC
• Molecular Formula: C15H19FN2O4S
• Molecular Weight: 342.4 g/mol

Description

N-(2-(2-fluorophenyl)-2-methoxypropyl)-3,5-dimethylisoxazole-4-sulfonamide, also known as L-796,449, is a chemical compound that belongs to the class of isoxazole sulfonamides. It has been extensively studied for its potential pharmacological applications, particularly in the field of neuroscience. In

Scientific Research Applications

Organic Synthesis and Structural Analysis

A pivotal aspect of research on N-(2-(2-fluorophenyl)-2-methoxypropyl)-3,5-dimethylisoxazole-4-sulfonamide involves its synthesis and the exploration of its structure-activity relationships. Studies have demonstrated methods for synthesizing sulfonamide-derived compounds and their transition metal complexes, revealing insights into their structural properties and potential applications in various chemical reactions and processes (Chohan & Shad, 2011). Similarly, research on the electrochemical synthesis of diverse sulfonamide derivatives provides valuable data on the chemical versatility and applicability of such compounds in medicinal chemistry and other fields (Varmaghani et al., 2017).

Medicinal Chemistry and Biological Evaluation

In medicinal chemistry, the focus is on the biological activity and potential therapeutic uses of sulfonamide compounds. Research efforts have aimed at synthesizing novel sulfonamide derivatives and evaluating their cytotoxic and antimicrobial activities. For instance, studies on the design and biological evaluation of N-arylpyrazole derivatives bearing the sulfonamide moiety as cytotoxic agents have shown promising results against various tumor cell lines (Duan et al., 2016). Additionally, the synthesis and characterization of new polyureas derived from 4-(4′-Methoxyphenyl)urazole have contributed to the development of novel materials with potential applications in biotechnology and drug delivery systems (Mallakpour et al., 2002).

Environmental Science and Degradation Pathways

An emerging area of interest is the environmental impact and degradation pathways of sulfonamide antibiotics, including compounds structurally related to N-(2-(2-fluorophenyl)-2-methoxypropyl)-3,5-dimethylisoxazole-4-sulfonamide. Research into microbial strategies for eliminating sulfonamide antibiotics has uncovered novel degradation pathways initiated by ipso-hydroxylation, leading to the fragmentation of the parent compound and the release of environmentally benign products (Ricken et al., 2013).